Cas no 956206-14-7 (2-(4-iodo-1H-pyrazol-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-(4-iodo-1H-pyrazol-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one
• CAS No: 956206-14-7
• MF: C₉H₁₂IN₃O
• MW: 305.115553855896
• CID: 5733831
• PubChem ID: 5299765
• Update Time: 2025-11-01

2-(4-iodo-1H-pyrazol-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• F2147-7040
• 2-(4-IODO-1H-PYRAZOL-1-YL)-1-(1-PYRROLIDINYL)-1-ETHANONE
• 2-(4-iodo-1H-pyrazol-1-yl)-1-(pyrrolidin-1-yl)ethanone
• AKOS005619810
• 956206-14-7
• 2-(4-iodopyrazol-1-yl)-1-pyrrolidin-1-ylethanone
• starbld0041726
• CHEMBL3446281
• STK782709
• 2-(4-iodo-1H-pyrazol-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one
• A1-13163
• Ethanone, 2-(4-iodo-1H-pyrazol-1-yl)-1-(1-pyrrolidinyl)-

• Inchi： 1S/C9H12IN3O/c10-8-5-11-13(6-8)7-9(14)12-3-1-2-4-12/h5-6H,1-4,7H2
• InChI Key： KAWPQSHKDHMZRX-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)CC(N1CCCC1)=O

Computed Properties

• Exact Mass: 305.00251g/mol
• Monoisotopic Mass: 305.00251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• Density: 1.88±0.1 g/cm3(Predicted)
• Boiling Point: 426.8±25.0 °C(Predicted)
• pka: -0.12±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on 2-(4-iodo-1H-pyrazol-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one

Introduction to CAS No. 956206-14-7: 2-(4-Iodo-1H-pyrazol-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one

The compound with CAS No. 956206-14-7, known as 2-(4-Iodo-1H-pyrazol-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a pyrazole ring substituted with an iodine atom and a pyrrolidine moiety, making it a promising candidate for various applications in drug discovery and material science.

Recent studies have highlighted the potential of CAS No. 956206-14 in the development of novel therapeutic agents. The pyrazole ring, a five-membered aromatic heterocycle, is known for its versatility in chemical reactivity and biological activity. The presence of the iodine atom at the 4-position of the pyrazole ring introduces additional electronic and steric effects, which can significantly influence the compound's interactions with biological targets. This makes 2-(4-Iodo-pyrazolyl) compounds particularly interesting for researchers exploring new drug candidates.

The synthesis of CAS No. 956206 involves a multi-step process that combines advanced organic synthesis techniques, including nucleophilic aromatic substitution and cyclization reactions. The incorporation of the pyrrolidine group further enhances the molecule's stability and solubility, making it more amenable to pharmacological studies. Recent advancements in catalytic methods have also enabled more efficient and scalable production of this compound, which is crucial for its potential commercial applications.

In terms of biological activity, CAS No. 956206 has shown promising results in preliminary assays targeting various disease pathways. For instance, studies have demonstrated its ability to modulate key enzymes involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been explored, indicating its role in modulating neurotransmitter systems.

The structural uniqueness of CAS No. 956206 also makes it a valuable tool in materials science. Its ability to form stable complexes with metal ions has been exploited in the development of novel coordination polymers and metalloorganic frameworks (MOFs). These materials hold great promise for applications in gas storage, catalysis, and sensing technologies.

Recent research has further elucidated the photophysical properties of CAS No. 956206, revealing its potential as a fluorescent probe for bioimaging applications. The combination of its electronic properties and structural flexibility makes it an ideal candidate for detecting specific biomolecules in complex biological environments.

In conclusion, CAS No. 956206, or 2-(4-Iodo-pyrazolyl)-pyrrolidine ketone, represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in future research endeavors aimed at developing innovative solutions in medicine and materials science.